Cas no 80047-12-7 (N-methylpiperidin-4-yl propionate)

80047-12-7 structure
Product name:N-methylpiperidin-4-yl propionate
N-methylpiperidin-4-yl propionate Chemical and Physical Properties
Names and Identifiers
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- N-methylpiperidin-4-yl propionate
- (1-methylpiperidin-4-yl) propanoate
- 1-Methyl-4-piperidinol propanoate (ester)
- 1-Methyl-4-piperidinyl propionate
- 4-Piperidinol, 1-methyl-, propanoate (ester)
- N-methyl-4-piperidyl propionate
- 80047-12-7
- methylpiperidin-4-yl propionate
- Propionic acid 1-methyl-piperidin-4-yl ester
- N-Methylpiperidyl propionate
- CHEMBL39512
- SCHEMBL16897737
- BDBM50021429
- DTXSID60230048
-
- Inchi: InChI=1S/C9H17NO2/c1-3-9(11)12-8-4-6-10(2)7-5-8/h8H,3-7H2,1-2H3
- InChI Key: OVQSLAXVKJVHJO-UHFFFAOYSA-N
- SMILES: CCC(=O)OC1CCN(CC1)C
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
N-methylpiperidin-4-yl propionate Related Literature
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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4. Book reviews
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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